Cas no 870285-86-2 (Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate)

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate is a boronic ester derivative featuring a dihydropyridine scaffold. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation in synthetic organic chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and handling under ambient conditions, while the ethyl carboxylate moiety offers additional reactivity for further functionalization. Its partially saturated pyridine ring provides a balance between reactivity and selectivity, making it useful in pharmaceutical and agrochemical synthesis. The product is typically employed in the preparation of complex heterocyclic systems, where controlled boron-based coupling is required.

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate structure

870285-86-2 structure

Product Name:Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate

CAS No:870285-86-2

MF:C₁₄H₂₄BNO₄

MW:281.15566444397

CID:1031232

PubChem ID:49761085

Update Time:2025-06-07

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
- 1(2H)-PYRIDINECARBOXYLIC ACID, 3,6-DIHYDRO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, ETHYL ESTER
- ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
- J-520925
- DTXSID10678315
- Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate
- 870285-86-2
- ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
- 1(2H)-Pyridinecarboxylic acid,3,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,ethyl ester
- Ethyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
- DB-264972
- Inchi： 1S/C14H24BNO4/c1-6-18-12(17)16-9-7-11(8-10-16)15-19-13(2,3)14(4,5)20-15/h7H,6,8-10H2,1-5H3
- InChI Key： CFUKUXDPZHWVBS-UHFFFAOYSA-N
- SMILES： O1B(C2=CCN(C(=O)OCC)CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 281.18
Monoisotopic Mass: 281.18
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48A^2

Experimental Properties

PSA: 48.00000
LogP: 2.34430

Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029193130-1g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate	870285-86-2	95%	1g	$850.00	2023-08-31
Chemenu	CM134632-1g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate	870285-86-2	95%	1g	$586	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744688-1g	Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2h)-carboxylate	870285-86-2	98%	1g	￥5596.00	2024-04-27